Cas no 98421-50-2 (2H-Pyrrole,3,4-dihydro-5-(3,4,5-trimethoxyphenyl)-)

2H-Pyrrole,3,4-dihydro-5-(3,4,5-trimethoxyphenyl)- structure
98421-50-2 structure
Product Name:2H-Pyrrole,3,4-dihydro-5-(3,4,5-trimethoxyphenyl)-
CAS No:98421-50-2
MF:C10H11N
MW:145.201042413712
CID:801766
Update Time:2022-09-26

2H-Pyrrole,3,4-dihydro-5-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyrrole,3,4-dihydro-5-(3,4,5-trimethoxyphenyl)-
    • 5-Phenyl-3,4-dihydro-2H-pyrrole
    • Inchi: 1S/C10H11N/c1-2-5-9(6-3-1)10-7-4-8-11-10/h1-3,5-6H,4,7-8H2
    • InChI Key: PQZAWZGYOZRUFT-UHFFFAOYSA-N
    • SMILES: N1=C(C2=CC=CC=C2)CCC1

Computed Properties

  • Exact Mass: 145.089
  • Monoisotopic Mass: 145.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.12
  • Boiling Point: 244.7°C at 760 mmHg
  • Flash Point: 101.8°C
  • Refractive Index: 1.611

2H-Pyrrole,3,4-dihydro-5-(3,4,5-trimethoxyphenyl)- Pricemore >>

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98421-50-2 97%
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A2B Chem LLC
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A2B Chem LLC
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abcr
AB424874-1g
5-(3,4,5-Trimethoxyphenyl)-3,4-dihydro-2H-pyrrole; .
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€542.30 2025-04-14
abcr
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98421-50-2
5g
€947.00 2025-04-14

2H-Pyrrole,3,4-dihydro-5-(3,4,5-trimethoxyphenyl)- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:98421-50-2)2H-Pyrrole,3,4-dihydro-5-(3,4,5-trimethoxyphenyl)-
Order Number:A1232536
Stock Status:in Stock
Quantity:25g/10g/5g/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:35
Price ($):1097/788/561/321
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:98421-50-2)2H-Pyrrole,3,4-dihydro-5-(3,4,5-trimethoxyphenyl)-
A1232536
Purity:99%/99%/99%/99%
Quantity:25g/10g/5g/1g
Price ($):1097/788/561/321
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